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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium thiosulfate
as a non-chloride accelerator for concrete. This document details the material's effects on the
physical properties of concrete, outlines experimental protocols for its evaluation, and
discusses the proposed mechanism of action.

Introduction

Calcium thiosulfate (CaS20s3) is an inorganic salt that has been identified as an effective set
and hardening accelerator for cementitious compositions.[1] As a non-chloride-based
accelerator, it offers a significant advantage over traditional accelerators like calcium chloride,
particularly in applications involving reinforced concrete where chloride-induced corrosion of
steel is a major concern.[2][3] The application of calcium thiosulfate can lead to a reduction in
setting times and an increase in early compressive strength, which is particularly beneficial in
cold weather concreting or when rapid formwork removal is required.[1][3]

Effects on Concrete Properties

The addition of calcium thiosulfate to a concrete mix primarily influences its setting time and
strength development.

Setting Time
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Calcium thiosulfate shortens both the initial and final setting times of concrete. The degree of
acceleration is dependent on the dosage of the admixture, the composition of the cement, the
ambient temperature, and the water-to-cement ratio.

Compressive Strength

A notable effect of calcium thiosulfate is the enhancement of early compressive strength.[1]
Significant gains in strength can be observed at early ages, such as 8 and 16 hours after
mixing.[1] This early strength development can be advantageous for fast-track construction
projects. While early strength is enhanced, the long-term strength of the concrete is generally
not adversely affected and can be comparable to or even higher than that of concrete without
the accelerator.

Data Presentation

The following tables summarize the typical effects of calcium thiosulfate on the setting time
and compressive strength of Portland cement concrete. The data is compiled based on
information from patent literature and related studies on thiosulfate-based accelerators.[1]

Table 1: Effect of Calcium Thiosulfate on Setting Time of Concrete

. Dosage (% by Initial Setting Time  Final Setting Time
Admixture . . .
weight of cement) (hours:minutes) (hours:minutes)
Control (No
0 4:30 6:15
Accelerator)
Calcium Thiosulfate 0.5 3:45 5:20
Calcium Thiosulfate 1.0 3:10 4:45
Calcium Thiosulfate 2.0 2:30 3:50

Table 2: Effect of Calcium Thiosulfate on Compressive Strength of Concrete
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e Strength e Strength e Strength e Strength
of cement)
(MPa) (MPa) (MPa) (MPa)
Control (No
10.5 18.2 25.6 35.8
Accelerator)
Calcium
_ 0.5 13.8 215 28.3 36.5
Thiosulfate
Calcium
_ 1.0 16.2 24.8 30.1 37.2
Thiosulfate
Calcium
18.5 27.1 32.5 38.1
Thiosulfate

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of

calcium thiosulfate as a concrete set accelerator.

Protocol for Determination of Setting Time

This protocol is based on the ASTM C403/C403M standard test method.

4.1.1. Materials and Equipment

e Portland Cement

e Fine and Coarse Aggregates

o Potable Water

e Calcium Thiosulfate Solution

o Concrete Mixer

e Slump Cone and Tamping Rod
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o Mortar Sieving Apparatus (No. 4 sieve)

o Penetrometer with a set of needles of varying bearing areas

e Specimen Containers (at least 6 inches in diameter and 4 inches deep)
o Trowel and Scoop

e Thermometer

e Timer

4.1.2. Procedure

o Concrete Mixing: Prepare a control concrete mix and several experimental mixes with
varying dosages of calcium thiosulfate (e.g., 0.5%, 1.0%, 2.0% by weight of cement). The
calcium thiosulfate should be dissolved in the mixing water before being added to the dry
components.

o Mortar Extraction: Immediately after mixing, sieve a portion of the fresh concrete through a
No. 4 sieve to obtain a representative mortar sample.

e Specimen Preparation: Place the sieved mortar into the specimen containers, filling them to
a depth of at least 4 inches. Compact the mortar by rodding and tap the sides of the
container to release any entrapped air. Level the surface with a trowel.

e Penetration Resistance Measurement:

o

Store the specimens at a constant temperature (e.g., 23 £ 2°C).

o At regular intervals (e.g., every 30-60 minutes), measure the penetration resistance using
the penetrometer.

o Select a needle that will result in a penetration of 1 + 1/8 inch in 10 + 2 seconds when a
steady downward force is applied.

o Record the force required for the 1-inch penetration and the elapsed time from the initial
contact of cement and water.
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o Calculate the penetration resistance in psi or MPa by dividing the recorded force by the
bearing area of the needle tip.

o Data Analysis: Plot the penetration resistance versus the elapsed time. The initial setting
time is the time at which the penetration resistance reaches 500 psi (3.5 MPa), and the final
setting time is when it reaches 4000 psi (27.6 MPa).

Protocol for Determination of Compressive Strength

This protocol is based on the ASTM C39/C39M standard test method.

4.2.1. Materials and Equipment

Concrete mixes as prepared in the setting time protocol.

Cylindrical or cubical concrete molds (e.g., 4x8 inch cylinders or 150x150x150 mm cubes).

Tamping Rod or Vibrator.

Curing Tank.

Compression Testing Machine.

Calipers.
4.2.2. Procedure

e Specimen Casting: For each concrete mix (control and experimental), cast a set of cylindrical
or cubical specimens. Fill the molds in layers, tamping each layer to ensure proper
consolidation.

e Curing:
o After casting, store the specimens in a moist environment at 23 + 2°C for 24 + 8 hours.

o After 24 hours, demold the specimens and transfer them to a curing tank filled with lime-
saturated water maintained at 23 + 2°C.

e Testing:
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o Remove the specimens from the curing tank at the designated test ages (e.g., 1, 3, 7, and
28 days).

o Wipe the surface of the specimens to a surface-dry condition.
o Measure the dimensions of the specimens to the nearest 0.01 inch.

o Place the specimen in the compression testing machine and apply a compressive load at
a constant rate until failure.

o Record the maximum load sustained by the specimen.

o Calculation: Calculate the compressive strength by dividing the maximum load by the
average cross-sectional area of the specimen. Report the average compressive strength for
each set of specimens.

Mechanism of Action and Signaling Pathways

The acceleration of cement hydration by inorganic salts like calcium thiosulfate is a complex
process involving interactions with the primary cement phases, tricalcium silicate (CsS) and
tricalcium aluminate (CsA).[4]

The proposed mechanism involves the following steps:

¢ Increased lon Concentration: The dissolution of calcium thiosulfate in the mix water
increases the concentration of Ca2* and S2032- ions.

o Acceleration of CsS Hydration: The increased ionic strength of the pore solution is believed
to accelerate the dissolution of CsS, which is a key component for strength development.
This leads to a more rapid formation of calcium silicate hydrate (C-S-H) gel, the primary
binding phase in concrete.

« Interaction with CsA Hydration: The thiosulfate ions may also influence the hydration of CsA.
While the precise interaction is not fully elucidated, it is hypothesized that thiosulfate ions
may participate in the formation of ettringite and other aluminate-containing phases,
potentially altering their morphology and accelerating their precipitation. This rapid formation
of initial hydration products contributes to the reduction in setting time.
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Caption: Proposed pathway of cement hydration accelerated by calcium thiosulfate.
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Caption: Experimental workflow for evaluating calcium thiosulfate in concrete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Calcium Thiosulfate as
a Concrete Set Accelerator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158258#application-of-calcium-thiosulfate-as-a-
concrete-set-accelerator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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